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Introduction
5-Bromo-2-hydroxybenzaldehyde, also known as 5-bromosalicylaldehyde, is an organic

compound with the molecular formula C₇H₅BrO₂.[1][2] This substituted benzaldehyde is a

valuable intermediate in organic synthesis, particularly in the development of novel

pharmaceutical agents and chemical sensors. Its structure, featuring a hydroxyl group and a

bromine atom ortho and para to the aldehyde group respectively, imparts unique chemical

reactivity and biological activity to its derivatives.[3]

This technical guide provides a comprehensive overview of the theoretical and experimental

analysis of 5-bromo-2-hydroxybenzaldehyde. We will delve into its synthesis, structural

elucidation, spectroscopic characterization, and its burgeoning applications in drug

development. This document is intended for researchers, scientists, and professionals in the

fields of medicinal chemistry, materials science, and analytical chemistry.

Synthesis and Characterization
The most common method for the synthesis of 5-bromo-2-hydroxybenzaldehyde is the

electrophilic bromination of salicylaldehyde.[1] This reaction is typically carried out at low
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temperatures to control selectivity and minimize the formation of byproducts.

Experimental Protocol: Synthesis of 5-Bromo-2-
hydroxybenzaldehyde
Materials:

Salicylaldehyde

Bromine

Glacial Acetic Acid

Ice-cold water

Ethanol

Procedure:

Dissolve salicylaldehyde (0.02 moles) in glacial acetic acid.

Slowly add a solution of bromine (0.02 moles) in glacial acetic acid to the salicylaldehyde

solution while stirring and maintaining a low temperature.

After the addition is complete, continue stirring for a few hours to ensure the reaction goes to

completion.

Pour the reaction mixture into ice-cold water to precipitate the crude product.

Collect the solid product by filtration and wash with cold water.

Recrystallize the crude product from ethanol to obtain pure 5-bromo-2-

hydroxybenzaldehyde.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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